1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 4-[4-(4-methoxyphenyl)piperazin-1-yl]aniline
• InChI: InChI=1S/C17H21N3O/c1-21-17-8-6-16(7-9-17)20-12-10-19(11-13-20)15-4-2-14(18)3-5-15/h2-9H,10-13,18H2,1H3
• InChI Key: VXEGSRKPIUDPQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=CC=C(C=C3)N
• Molecular Formula: C17H21N3O
• DSSTOX Substance ID: DTXSID00225817
• Molecular Weight: 283.37 g/mol
• CAS RN: 74852-62-3

Description

Synthesis Analysis

The synthesis of 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine involves a four-step reaction process including bromination, cyclization, N-alkylation, and reduction, using diethanolamine as the starting material. This methodology allows for the preparation of the compound as a key intermediate, which is then utilized to synthesize a range of novel derivatives through acylation reactions with acyl chloride (Yang Qi-don, 2015).

Molecular Structure Analysis

The molecular structure of 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine and its derivatives has been characterized using various analytical techniques such as 1H NMR, FT-IR, ESI-MS, and elemental analysis. These methods confirm the molecular composition and structure, providing insights into the compound's chemical nature and the basis for further structural modifications (Yang Qi-don, 2015).

Scientific Research Applications

Analytical Method Development

• Toluene diisocyanate (TDI) is used in polyurethane manufacture and is a potent inducer of airway diseases. The study by Sennbro et al. (2004) evaluated 2,4- and 2,6-toluenediamine in hydrolyzed urine and plasma as biomarkers for exposure to TDI. A monitoring method using 1-(2-methoxyphenyl)piperazine was developed, demonstrating the potential of 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine in analytical chemistry applications (Sennbro et al., 2004).

Forensic Toxicology

• In forensic toxicology, substances like 1-(4-Aminophenyl)-4-(4-methoxyphenyl)piperazine are instrumental for the analysis and detection of various compounds. Rust et al. (2012) utilized hair samples reanalysis to provide insights into the changing patterns of designer drugs, highlighting the importance of such substances in forensic applications (Rust et al., 2012).

Therapeutic and Pharmaceutical Research

• Several studies indicate the potential of piperazine derivatives in therapeutic applications. For example, Liu Shaojun (2002) investigated the effects of piperazine ferulate on adriamycin-induced nephrotic syndrome in rats, showcasing the potential of piperazine derivatives in mitigating kidney damage (Liu Shaojun, 2002).

Radiopharmaceutical Research

• The development of novel radiopharmaceuticals, such as [18F]DASA-23, for measuring pyruvate kinase M2 levels by positron emission tomography (PET), highlights the role of piperazine derivatives in enhancing diagnostic precision in conditions like glioma (Patel et al., 2019).

Neurological Disorder Management

• In the context of neurological disorders, ziprasidone, a benzisothiazolyl piperazine derivative, is noteworthy. Initially approved for treating schizophrenia, it later gained supplementary indications for managing bipolar disorder, showcasing the importance of piperazine derivatives in neurological therapeutics (Sacchetti et al., 2011).

Synthesis routes and methods

Procedure details

A mixture of 12 parts of 1-(4-methoxyphenyl)-4-(4-nitrophenyl)piperazine, 200 parts of methanol and 225 parts of tetrahydrofuran is hydrogenated at normal pressure and at room temperature with 2 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and washed with N,N-dimethylacetamide. The filtrate is poured onto water. The precipitated product is filtered off and crystallized from 1-butanol, yielding 8 parts (74%) of 4-[4-(4-methoxyphenyl)-1-piperazinyl]benzenamine; mp. 191.8° C.